N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide

• IUPAC Name: N-(2-methoxyphenyl)-3-methyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C25H22N2O3/c1-17-8-7-10-19(14-17)25(29)27(22-12-5-6-13-23(22)30-2)16-20-15-18-9-3-4-11-21(18)26-24(20)28/h3-15H,16H2,1-2H3,(H,26,28)
• InChI Key: RAQSQPFSRRJICR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(CC2=CC3=CC=CC=C3NC2=O)C4=CC=CC=C4OC
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known by several names, including HMQ-TFA and 6-HMQ-TFA, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to have effects on the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These include anti-inflammatory and antioxidant properties, as well as potential neuroprotective effects. This compound may also have potential as a treatment for cancer, as it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is its potential as a treatment for a variety of diseases. This compound has been shown to have anti-inflammatory and antioxidant properties, and it may also have potential as a treatment for Alzheimer's disease and cancer. However, there are also limitations to using this compound in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide. These include further studies on its potential as a treatment for Alzheimer's disease and cancer, as well as investigations into its mechanism of action and potential side effects. Additionally, future research could focus on developing new synthetic methods for this compound, as well as exploring its potential use in other scientific research applications.

Synthesis Methods

The synthesis of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide involves several steps, including the reaction of 2-methoxybenzylamine with 3-methylbenzoyl chloride to form an intermediate product. This intermediate is then reacted with 2-hydroxy-3-quinolinecarboxaldehyde to form the final product.

Scientific Research Applications

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have anti-inflammatory and antioxidant properties, and it may also have potential as a treatment for Alzheimer's disease.